Cas no 81125-12-4 (1,3-Propanediol,2-ethyl-2-[(4-hydroxybutoxy)methyl]-)

• Product Name: 1,3-Propanediol,2-ethyl-2-[(4-hydroxybutoxy)methyl]-
• CAS No: 81125-12-4
• MF: C₁₀H₂₂O₄
• MW: 206.279284000397
• CID: 728176
• PubChem ID: 3018990
• Update Time: 2025-04-19

1,3-Propanediol,2-ethyl-2-[(4-hydroxybutoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-ethyl-2-[(4-hydroxybutoxy)methyl]-
• 2-ethyl-2-(4-hydroxybutoxymethyl)propane-1,3-diol
• 2-ethyl-2-[(4-hydroxybutoxy)methyl]propane-1,3-diol
• 1,3-PROPANEDIOL, 2-ETHYL-2-((4-HYDROXYBUTOXY)METHYL)-
• 2-Ethyl-2-((4-hydroxybutoxy)methyl)propane-1,3-diol
• 81125-12-4
• EINECS 279-693-9
• XEE5L2WD5V
• UNII-XEE5L2WD5V
• 2-Ethyl-2-((4-hydroxybutoxy)methyl)-1,3-propanediol
• DTXSID001001798
• SCHEMBL8087527
• NS00060551

• Inchi： 1S/C10H22O4/c1-2-10(7-12,8-13)9-14-6-4-3-5-11/h11-13H,2-9H2,1H3
• InChI Key： KJRAJWLELDMHJL-UHFFFAOYSA-N
• SMILES： O(CCCCO)CC(CO)(CO)CC

Computed Properties

• Exact Mass: 206.151809
• Monoisotopic Mass: 206.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9
• XLogP3: -0.3

Experimental Properties

• Density: 1.071
• Boiling Point: 368.4°C at 760 mmHg
• Flash Point: 176.6°C
• Refractive Index: 1.479